Cas no 78642-65-6 (4-[(4-amino-3-chlorophenyl)methyl]-2-chloroaniline)

• Product Name: 4-[(4-amino-3-chlorophenyl)methyl]-2-chloroaniline
• CAS No: 78642-65-6
• MF: C₁₃H₁₂Cl₂N₂
• MW: 267.153780937195
• CID: 984310
• Update Time: 2024-03-05

4-[(4-amino-3-chlorophenyl)methyl]-2-chloroaniline Chemical and Physical Properties

Names and Identifiers

• 4-[(4-amino-3-chlorophenyl)methyl]-2-chloroaniline

• Inchi： 1S/C13H12Cl2N2/c14-10-6-8(1-3-12(10)16)5-9-2-4-13(17)11(15)7-9/h1-4,6-7H,5,16-17H2
• InChI Key： IBOFVQJTBBUKMU-UHFFFAOYSA-N
• SMILES： NC1=CC=C(CC2=CC=C(N)C(Cl)=C2)C=C1Cl

Computed Properties

• Exact Mass: 266.037754
• Monoisotopic Mass: 266.037754
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 52

Experimental Properties

• Density: 1.354
• Melting Point: 110 deg C
• Boiling Point: 412 °C at 760 mmHg
• Flash Point: 203 °C